Cas no 32449-98-2 (Khasianine)

Khasianine is a steroidal sugar alkaloid extracted from Solanum nigrum L, a Solanum plant, with antitumor activity

Khasianine structure

Product Name:Khasianine

CAS No:32449-98-2

Molecular Formula:C₃₉H₆₃NO₁₁

Molecular Weight:721.91762

CID:306082

PubChem ID:21573759

Khasianine Properties

Names and Identifiers

- b-D-Glucopyranoside, (3b,22a,25R)-spirosol-5-en-3-yl 4-O-(6-deoxy-a-L-mannopyranosyl)-
- Khasianine
- beta2-Solamargine
- Β2-SOLAMARGINE
- AKOS030528264
- MS-31237
- HY-N2322
- CS-0020770
- CHEMBL446743
- 32449-98-2
- A2-Solamargine
- MFCD29049450
- SCHEMBL3158089
- (2S,3R,4R,5R,6S)-2-[(2R,3S,4R,5R,6R)-4,5-Dihydroxy-2-(hydroxymethyl)-6-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-16-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
- (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(5'R)-5'-tetramethylspiro[[?]-2,2'-piperidine]yl]oxy-tetrahydropyran-3-yl]oxy-6-methyl-tetrahydropyran-3,4,5-triol
- L-Rhamnopyranosyl-14-D-glucopyranose solasodine
- beta-D-Glucopyranoside, (3beta,22alpha,25R)-spirosol-5-en-3-yl 4-O-(6-deoxy-alpha-L-mannopyranosyl)-
- NSC 376459
- .beta.-D-Glucopyranoside, (3.beta.,22.alpha.,25R)-spirosol-5-en-3-yl4-O-(6-deoxy-.alpha.-L-mannopyranosyl)-
- ?2-Solamargine
- +Expand
- InChIKey： KRQDMAXNTWLTDZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C39H63NO11/c1-18-8-13-39(40-16-18)19(2)28-26(51-39)15-25-23-7-6-21-14-22(9-11-37(21,4)24(23)10-12-38(25,28)5)48-36-33(46)31(44)34(27(17-41)49-36)50-35-32(45)30(43)29(42)20(3)47-35/h6,18-20,22-36,40-46H,7-17H2,1-5H3
- SMILES： OCC1OC(OC2CCC3(C4CCC5(C6C(C)C7(CCC(C)CN7)OC6CC5C4CC=C3C2)C)C)C(O)C(O)C1OC1OC(C)C(O)C(O)C1O

Computed Properties

Exact Mass: 721.44000
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 5
Monoisotopic Mass: 721.44011183 g/mol
Heavy Atom Count: 51
Complexity: 1320
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 20
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 180Å²
Molecular Weight: 721.9

Experimental Properties

LogP: 2.29170
PSA: 179.56000
Solubility: Almost insoluble (0.019 g/l) (25 º C),
Color/Form: Powder
Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),

Khasianine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CIZ1-1mg	khasianine	32449-98-2	≥98%	1mg	$65.00	2024-05-05
A2B Chem LLC	AF83661-1mg	khasianine	32449-98-2	≥98%	1mg	$24.00	2024-04-20
Aaron	AR00CJ7D-5mg	khasianine	32449-98-2	98%	5mg	$215.00
Biosynth	HBA44998-5 mg	Khasianine	32449-98-2		5mg	$225.25
Chengdu Biopurify Phytochemicals Ltd	BP0830-10mg	Khasianine	32449-98-2	98%	10mg	$96	2023-09-20
eNovation Chemicals LLC	Y1262588-5mg	khasianine	32449-98-2	99%	5mg	$505	2022-10-15
MedChemExpress	HY-N2322-5mg	Khasianine	32449-98-2	≥99.0%	5mg	￥950	2024-07-21
PhytoLab	84230-50mg	Khasianine	32449-98-2	≥ 95.0 %	50mg	€1494.0000000000002
TargetMol Chemicals	T4035-10 mg	Khasianine	32449-98-2	99.26%	10mg	￥ 2,280	2023-07-11
TRC	K520000-2.5mg	Khasianine	32449-98-2		2.5mg	$ 64.00	2023-09-07

Khasianine Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.

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ChengDu YiRui Bio-Technology CO., LTD

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CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.

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Chengdu Biopurify Phytochemicals Ltd.

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(CAS:32449-98-2)

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Shanghai Aladdin Biochemical Technology Co., Ltd

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:32449-98-2)

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Email:2881489226@qq.com

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